Methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate

• IUPAC Name: methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate
• InChI: InChI=1S/C10H16ClNO2/c1-14-9(13)10(5-11)6-12(7-10)8-3-2-4-8/h8H,2-7H2,1H3
• InChI Key: IESZSZDWSGPJHT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CN(C1)C2CCC2)CCl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

“Methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate” is a complex organic compound. It likely contains a cyclobutyl group (a four-carbon ring), an azetidine group (a three-carbon and one-nitrogen ring), a chloromethyl group (-CH2Cl), and a carboxylate ester group (-COOCH3).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and cyclic structures. The exact structure would depend on the specific locations of these groups on the rings.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of Methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate : This compound serves as an organoboron reagent in SM coupling reactions. .

Quinazolinone Synthesis

• Synthetic Procedure : Researchers have developed an improved synthetic route for 2-chloromethyl-4(3H)-quinazolinones starting from o-anthranilic acids. .

Atmospheric Chemistry

• Reactivity with OH Radical : Due to its unsaturated structure, Methyl 3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylate is highly reactive in the troposphere. .

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk.